2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid
Overview
Description
2-(Azetidin-3-ylidene)acetonitrile, methanesulfonic acid (2-AANMSA) is an organic compound composed of a nitrogen-containing heterocycle, an acetonitrile group, and a methanesulfonic acid group. It has been studied for its potential applications in both organic synthesis and scientific research. In
Mechanism of Action
2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid acts as a proton donor, donating a proton to the substrate molecule. This allows the substrate to undergo a reaction and form a new product. The mechanism of action of this compound is similar to that of other proton donors, such as carboxylic acids.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that this compound can affect the activity of enzymes, as well as the activity of proteins and other molecules involved in cellular processes.
Advantages and Limitations for Lab Experiments
2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is a stable compound that can be used in a variety of reactions. However, this compound is also limited in its use in lab experiments, as it is a relatively weak proton donor and its solubility in water is limited.
Future Directions
The potential applications of 2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid are still being explored. Future research may focus on further understanding the mechanism of action of this compound and its effects on biochemical and physiological processes. In addition, further studies may investigate the potential applications of this compound in drug development, as well as its potential use as a catalyst in organic synthesis. Finally, further research may explore the potential of this compound as a reagent for the synthesis of a variety of compounds.
Synthesis Methods
2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid can be synthesized through a reaction between acetonitrile and methanesulfonic acid. The reaction is carried out in a solvent such as dimethylformamide at room temperature. The reaction produces a white solid that is then dissolved in water and purified through recrystallization.
Scientific Research Applications
2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid has been used in scientific research as a reagent for the synthesis of a variety of compounds, including amino acids and peptides. It has also been used to synthesize a variety of heterocyclic compounds and as a catalyst in organic reactions.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid involves the reaction of azetidine-3-carboxylic acid with acetonitrile in the presence of a dehydrating agent, followed by treatment with methanesulfonic acid to form the final product.", "Starting Materials": [ "Azetidine-3-carboxylic acid", "Acetonitrile", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)", "Methanesulfonic acid" ], "Reaction": [ "Step 1: Azetidine-3-carboxylic acid is reacted with a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to form 2-(azetidin-3-ylidene)acetonitrile.", "Step 2: Acetonitrile is added to the reaction mixture and the mixture is heated to reflux for several hours.", "Step 3: The reaction mixture is cooled and treated with methanesulfonic acid to form the final product, 2-(azetidin-3-ylidene)acetonitrile, methanesulfonic acid." ] } | |
| 2408963-47-1 | |
Molecular Formula |
C6H10N2O3S |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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